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Compound of Interest

Compound Name: Bml-281

Cat. No.: B1668655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
BML-281 is a potent and selective inhibitor of histone deacetylase 6 (HDAC6) and is a valuable

tool for studying the role of HDAC6 in various biological processes, including

neurodifferentiation and cancer biology.[1][2][3] Proper preparation of a stable and accurate

stock solution is the first critical step for reliable and reproducible experimental results. This

document provides detailed protocols for the preparation, storage, and handling of BML-281
stock solutions for in vitro and in vivo applications.

Chemical and Physical Properties
A summary of the key quantitative data for BML-281 is presented in Table 1. This information is

essential for accurate calculations when preparing stock solutions of a desired molarity.
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Property Value

Synonyms CAY10603

Molecular Formula C₂₂H₃₀N₄O₆

Molecular Weight 446.5 g/mol [4]

CAS Number 1045792-66-2[4]

Solubility (at 25°C) DMSO: 89 mg/mL (199.32 mM)[5]

Ethanol (warmed to 50°C): 5 mg/mL (11.19 mM)

[5]

Water: Insoluble[5]

Purity >98% (typical)

Appearance White to off-white solid

Experimental Protocols
Preparation of a 10 mM BML-281 Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of BML-281 in dimethyl

sulfoxide (DMSO), a common solvent for in vitro studies.

Materials:

BML-281 powder

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile filter tips

Procedure:

Equilibrate BML-281: Allow the vial of BML-281 powder to reach room temperature before

opening to prevent condensation of moisture.

Weigh BML-281: Accurately weigh out a desired amount of BML-281 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.465 mg of BML-281.

Calculation: Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000

mg/g

Mass (mg) = 0.010 mol/L * 0.001 L * 446.5 g/mol * 1000 mg/g = 4.465 mg

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the weighed BML-
281 powder. For a 10 mM solution, if you weighed 4.465 mg, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution thoroughly until the BML-281 is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually

inspect the solution to ensure there are no visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1][4]

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing a BML-281 stock solution.

Preparation of BML-281 for In Vivo Studies
For animal experiments, a formulation that is biocompatible is required. The following is an

example of a preparation for injection.
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Materials:

10 mg/mL BML-281 in DMSO stock solution

PEG300

Tween-80

Saline (0.9% NaCl in sterile water)

Sterile tubes and syringes

Procedure:

To prepare a 1 mg/mL working solution, take 100 µL of the 10 mg/mL BML-281 in DMSO

stock solution.

Add 400 µL of PEG300 and mix thoroughly.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline to reach a final volume of 1 mL. The final concentration of BML-281 will

be 1 mg/mL in a vehicle of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.

Use the freshly prepared solution for administration.

Safety and Handling
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves, when handling BML-281 powder and solutions.[6][7]

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.[7]

In case of contact with skin or eyes, wash the affected area immediately with plenty of water.

[8]

Consult the Safety Data Sheet (SDS) for complete safety information.[6][7][9]
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BML-281 Signaling Pathway
BML-281 functions as a potent HDAC6 inhibitor. By inhibiting HDAC6, BML-281 can modulate

various signaling pathways. Notably, it has been shown to promote neuronal differentiation by

activating the non-canonical Wnt signaling pathway.[1][2] Specifically, BML-281 treatment

leads to an increase in Wnt5α expression, which in turn activates the Wnt/Ca²⁺ and Wnt/Planar

Cell Polarity (PCP) pathways.[2][10][11]

BML-281 and the Non-Canonical Wnt Signaling Pathway
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Caption: BML-281 activates non-canonical Wnt signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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